![molecular formula C12H18N4O B1480857 2-(6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-amine CAS No. 2098091-61-1](/img/structure/B1480857.png)
2-(6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-amine
Overview
Description
2-(6-(Tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-amine, more commonly known as THIP, is an important pharmaceutical compound that has been studied for its potential therapeutic applications. THIP is an agonist of the gamma-aminobutyric acid (GABA) receptor, which is a major inhibitory neurotransmitter in the central nervous system. By binding to the GABA receptor, THIP can produce a range of pharmacological effects, including anxiolytic, sedative, and anticonvulsant effects. In addition, THIP has been studied for its potential use in treating alcohol dependence and drug abuse.
Scientific Research Applications
Heterocyclic Compound Synthesis and Application
Synthetic Approaches
Heterocyclic compounds similar to the queried chemical have been synthesized for various purposes, including the exploration of their biological activities. For instance, the synthesis of novel heterocyclic compounds has been reported, demonstrating methods for generating diverse structures potentially relevant for pharmaceutical applications (K. Prasad, 2021; Karolina Dzedulionytė et al., 2022). These syntheses involve complex reactions that provide frameworks for generating compounds with specific biological activities.
Biological Activities
The exploration of heterocyclic compounds for their biological activities is a significant area of research. Compounds containing imidazole and pyrazole rings have been studied for their potential as antibacterial and antioxidant agents (Houssem Boulebd et al., 2016). These activities are crucial for developing new therapeutic agents against various diseases.
Catalytic Applications
Additionally, heterocyclic compounds have been investigated for their catalytic properties. Research into ligand structures, including imidazole-based compounds, has contributed to advancements in catalysis, impacting synthetic methodologies in organic chemistry (S. Burling et al., 2007). Such studies are foundational for developing efficient, selective catalysts for chemical transformations.
Antioxidant and Antimicrobial Studies
The quest for new antioxidants and antimicrobial agents has led to the synthesis and testing of heterocyclic compounds. These studies aim to address the growing concern over antibiotic resistance and the need for new drugs with antioxidant properties (F. Bassyouni et al., 2012). The research into these compounds' activities helps in the discovery of new therapeutic options.
properties
IUPAC Name |
2-[6-(oxan-4-yl)imidazo[1,2-b]pyrazol-1-yl]ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N4O/c13-3-4-15-5-6-16-12(15)9-11(14-16)10-1-7-17-8-2-10/h5-6,9-10H,1-4,7-8,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OTXIXQOKMYLWEK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1C2=NN3C=CN(C3=C2)CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
